2-Dodecylbenzene-1-sulfonic acid--phosphane (1/1)

• CAS No.: 928623-56-7
• Molecular Formula: C18H33O3PS
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 2-dodecylbenzenesulfonic acid;phosphane
• InChI: InChI=1S/C18H30O3S.H3P/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);1H3
• InChI Key: KZJVNAGPBVBKRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O.P

Description

2-Dodecylbenzene-1-sulfonic acid–phosphane (1/1) is a compound of significant interest due to its unique chemical structure and properties. It is composed of a dodecylbenzene sulfonic acid moiety and a phosphane group in a 1:1 ratio. This compound is known for its surfactant properties, making it valuable in various industrial applications.

Preparation Methods

The reaction is carried out under controlled temperatures to ensure the desired product is obtained with high purity and yield . Industrial production methods focus on optimizing reaction conditions, such as temperature, reactant ratios, and reaction time, to enhance efficiency and minimize by-product formation .

Chemical Reactions Analysis

2-Dodecylbenzene-1-sulfonic acid–phosphane (1/1) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of dodecylbenzene derivatives.

Substitution: The sulfonic acid group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Dodecylbenzene-1-sulfonic acid–phosphane (1/1) has a wide range of scientific research applications:

Chemistry: It is used as a surfactant in various chemical reactions to enhance the solubility of reactants and improve reaction rates.

Biology: The compound is employed in the preparation of liposomes and other vesicular structures for drug delivery systems.

Medicine: It is investigated for its potential use in targeted drug delivery and as an emulsifying agent in pharmaceutical formulations.

Industry: The compound is used in the production of detergents, emulsifiers, and wetting agents due to its excellent surfactant properties.

Mechanism of Action

The mechanism of action of 2-Dodecylbenzene-1-sulfonic acid–phosphane (1/1) is primarily based on its surfactant properties. The compound reduces the surface tension of liquids, allowing for better mixing of water with oils and fats. This property is crucial in its applications as a detergent and emulsifier . The molecular targets and pathways involved include interactions with lipid bilayers and other hydrophobic molecules, facilitating their dispersion in aqueous environments .

Comparison with Similar Compounds

2-Dodecylbenzene-1-sulfonic acid–phosphane (1/1) can be compared with other similar compounds, such as:

Dodecylbenzene sulfonic acid: Similar in structure but lacks the phosphane group, making it less versatile in certain applications.

Laurylbenzenesulfonic acid: Another surfactant with a shorter alkyl chain, resulting in different solubility and surface activity properties.

The uniqueness of 2-Dodecylbenzene-1-sulfonic acid–phosphane (1/1) lies in its combination of sulfonic acid and phosphane groups, which enhances its functionality and broadens its range of applications .